Cas no 1512855-46-7 (1-methyl-2-(2-nitroethyl)-1H-indole)

• Product Name: 1-methyl-2-(2-nitroethyl)-1H-indole
• CAS No: 1512855-46-7
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 6598868
• PubChem ID: 125474846
• Update Time: 2025-05-20

1-methyl-2-(2-nitroethyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2-(2-nitroethyl)-1H-indole
• 1512855-46-7
• EN300-1739846

• Inchi： 1S/C11H12N2O2/c1-12-10(6-7-13(14)15)8-9-4-2-3-5-11(9)12/h2-5,8H,6-7H2,1H3
• InChI Key： IUWOQWCGXFIPOV-UHFFFAOYSA-N
• SMILES： [O-][N+](CCC1=CC2C=CC=CC=2N1C)=O

Computed Properties

• Exact Mass: 204.089877630g/mol
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 50.8Ų

Additional information on 1-methyl-2-(2-nitroethyl)-1H-indole

Comprehensive Overview of 1-methyl-2-(2-nitroethyl)-1H-indole (CAS No. 1512855-46-7): Properties, Applications, and Research Insights

1-methyl-2-(2-nitroethyl)-1H-indole (CAS No. 1512855-46-7) is a specialized organic compound belonging to the indole derivatives family, a class of heterocyclic structures widely studied for their diverse chemical and biological properties. This compound features a nitroethyl substituent at the 2-position and a methyl group at the 1-position of the indole core, making it a valuable intermediate in pharmaceutical and agrochemical research. Its unique structural attributes have garnered attention in synthetic chemistry, particularly for designing novel bioactive molecules.

In recent years, the demand for indole-based compounds has surged due to their relevance in drug discovery and material science. Researchers frequently search for terms like "synthesis of nitroethyl indoles", "applications of 1-methyl-2-(2-nitroethyl)-1H-indole", and "CAS 1512855-46-7 suppliers", reflecting the compound's growing industrial and academic interest. The nitro functional group in this molecule offers versatile reactivity, enabling transformations such as reduction to amines or participation in cyclization reactions, which are pivotal in constructing complex heterocycles.

From a synthetic perspective, 1-methyl-2-(2-nitroethyl)-1H-indole serves as a precursor for developing indole alkaloids and pharmacophores. Its nitroethyl moiety can be leveraged to introduce additional functional groups, enhancing molecular diversity. This aligns with the current trend in medicinal chemistry, where fragment-based drug design (FBDD) and late-stage functionalization strategies dominate. Searches like "indole derivatives in drug development" or "nitroethylene reactions in organic synthesis" highlight the compound's role in addressing modern research challenges.

Environmental and regulatory considerations also play a role in the compound's applications. Unlike some nitroaromatics, 1-methyl-2-(2-nitroethyl)-1H-indole is not classified as a hazardous substance under major regulatory frameworks, making it a safer choice for lab-scale and industrial use. This aspect resonates with the increasing focus on green chemistry and sustainable practices, as evidenced by search trends such as "eco-friendly indole synthesis" and "non-toxic nitro compounds".

Analytical characterization of CAS 1512855-46-7 typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC, ensuring purity and structural integrity. These methods are critical for quality control, especially when the compound is used in high-value applications. The rise of AI-assisted chemical analysis has further streamlined this process, with queries like "NMR prediction for indole derivatives" gaining traction among chemists.

In summary, 1-methyl-2-(2-nitroethyl)-1H-indole (CAS No. 1512855-46-7) exemplifies the intersection of innovation and practicality in organic chemistry. Its adaptability in synthesis, coupled with its relevance to contemporary research themes like drug discovery and sustainable chemistry, ensures its continued prominence. As interest in functionalized indoles grows, this compound will likely remain a key player in advancing scientific and industrial breakthroughs.